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Compound of Interest

Compound Name:
8-Hydroxy-4',5,7-

trimethoxyflavone

CAS No.: 21919-71-1

Cat. No.: B12730536

Get Quote

Executive Summary
Compound: 8-Hydroxy-4',5,7-trimethoxyflavone Molecular Formula: C₁₈H₁₆O₆ (MW: 328.32

g/mol ) Class: Flavone (5,7,8-trioxygenated backbone) Primary Challenge: Distinguishing this

compound from its structural isomers, particularly 5-hydroxy-4',7,8-trimethoxyflavone and 5-

hydroxy-4',6,7-trimethoxyflavone.

This guide provides a technical framework for the unambiguous identification of 8-hydroxy-
4',5,7-trimethoxyflavone using 1D and 2D NMR spectroscopy. The critical differentiator is the

absence of a strongly chelated hydroxyl group at position 5, which fundamentally alters the

proton NMR profile compared to typical 5-hydroxyflavonoids.

Structural Analysis & Theoretical Basis
The target compound features a 5,7,8-substitution pattern on the A-ring.[1] This is chemically

significant because the C-5 position is occupied by a methoxy group (-OMe), not a hydroxyl

group (-OH).
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Chelation Effect: In most naturally occurring flavones, a C-5 hydroxyl group forms a strong

intramolecular hydrogen bond with the C-4 carbonyl. This results in a sharp, downfield signal

(

> 12.0 ppm).

Target Anomaly: In 8-hydroxy-4',5,7-trimethoxyflavone, the C-5 methoxy group prevents

this chelation. Consequently, the C-8 hydroxyl group appears significantly upfield (

8.5–10.0 ppm) and is often broader.

Isomer Comparison
Feature

Target: 8-OH-4',5,7-

OMe

Isomer A: 5-OH-

4',7,8-OMe

Isomer B: 5-OH-

4',6,7-OMe

A-Ring Proton H-6 (Singlet) H-6 (Singlet) H-8 (Singlet)

Chelated OH No (OH at C-8) Yes (OH at C-5) Yes (OH at C-5)

OH Shift ~9.0 - 10.0 ppm > 12.5 ppm > 12.5 ppm

C-5 Shift
~150-160 ppm

(Oxygenated)

~150-160 ppm

(Oxygenated)

~150-160 ppm

(Oxygenated)

Comparative NMR Data (Experimental &
Characteristic)
The following data compares the target compound with its most common isomer, 5-hydroxy-

4',7,8-trimethoxyflavone. Data is standardized for DMSO-d₆ at 400/500 MHz.

Table 1: ¹H NMR Chemical Shift Comparison ( ppm)
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Position
Target: 8-Hydroxy-

4',5,7-

trimethoxyflavone

Alt: 5-Hydroxy-

4',7,8-

trimethoxyflavone

Diagnostic Note

OH 9.0 – 9.8 (s, br) 12.5 – 12.9 (s, sharp) Primary Differentiator

H-3 6.60 – 6.70 (s) 6.60 – 6.80 (s)
Characteristic Flavone

C-ring

H-6 6.40 – 6.60 (s) 6.40 – 6.60 (s)
Confirms 5,7,8-

substitution

H-8 Substituted (OH) Substituted (OMe) -

H-2', 6'
7.90 – 8.10 (d, J=8.8

Hz)

7.95 – 8.05 (d, J=8.8

Hz)
Typical AA'BB' system

H-3', 5'
7.00 – 7.15 (d, J=8.8

Hz)

7.05 – 7.15 (d, J=8.8

Hz)
Typical AA'BB' system

5-OMe 3.80 – 3.95 (s) Absent (OH) Key Distinction

7-OMe 3.80 – 3.95 (s) 3.85 – 3.95 (s) -

8-OMe Absent (OH) 3.75 – 3.85 (s) -

4'-OMe 3.80 – 3.90 (s) 3.80 – 3.90 (s) -

Table 2: ¹³C NMR Characteristic Shifts ( ppm)
Carbon Target Alternative Mechanistic Insight

C-4 (C=O) ~175.0 – 177.0 ~182.0 – 183.0

Non-chelated

carbonyls resonate

upfield compared to

chelated ones.

C-5 ~152.0 – 155.0 ~156.0 – 158.0 -

C-6 ~95.0 – 98.0 ~95.0 – 99.0 Ortho to two oxygens.

C-8 ~125.0 – 130.0 ~127.0 – 130.0
Ipso-OH vs Ipso-OMe

shifts are subtle.
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Experimental Protocols
Protocol A: Sample Preparation

Solvent: Dissolve 2–5 mg of the pure compound in 0.6 mL of DMSO-d₆.

Note: CDCl₃ is acceptable, but DMSO-d₆ is preferred to observe the exchangeable

phenolic proton (OH-8) which may be invisible in CDCl₃ due to exchange.

Tube: Use a high-quality 5mm NMR tube to minimize shimming errors.

Temperature: Acquire at 298 K (25°C).

Protocol B: The "Chelation Check" (Self-Validating Step)
Before running 2D experiments, perform this quick validation:

Acquire a standard ¹H spectrum (16 scans).

Check the region 11.0 – 14.0 ppm.

Signal Present: The compound contains a free 5-OH (e.g., 5-hydroxy-4',7,8-

trimethoxyflavone). STOP. This is likely not your target.

Signal Absent: Check the region 8.5 – 10.0 ppm. A broad singlet here supports the 8-OH

assignment (or 3-OH/7-OH). Proceed to HMBC.[2][3][4]

Protocol C: HMBC Differentiation Strategy
The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the definitive method to

assign the position of the methoxy groups.

Parameters:

Optimize for long-range coupling: J = 8 Hz.

Scans: Minimum 32–64 scans for sufficient S/N on quaternary carbons.

Key Correlations to Look For:
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The "Killer" Correlation (OH-8):

If the proton at ~9.5 ppm correlates to C-7, C-8, and C-9, it confirms the OH is at position

8.

The 5-OMe Confirmation:

The methoxy singlet (approx 3.8-3.9 ppm) must correlate to C-5 (~152-155 ppm).

Validation: C-5 should also show a correlation from H-6.

The H-6 Pivot:

The singlet aromatic proton (H-6) should correlate to C-5, C-7, C-8, and C-10.

Visualization: Structural Elucidation Workflow
The following diagram illustrates the logical flow for distinguishing the target from its isomers

using the data described above.
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Unknown Flavonoid Sample
(Trimethoxy-monohydroxy)

Step 1: 1H NMR (DMSO-d6)
Check 11.0 - 14.0 ppm

Sharp Singlet > 12.0 ppm
(Chelated OH Present)

Signal Found

No Signal > 12.0 ppm
Signal at 8.5 - 10.0 ppm

Signal Absent

Candidate: 5-OH-Isomer
(e.g., 5-OH-7,8,4'-OMe)

Candidate: 8-OH-Isomer
(8-OH-5,7,4'-OMe)

Step 2: Check A-Ring Proton
(6.3 - 6.8 ppm)

Singlet (H-6)
Implies 5,7,8-Substitution

Singlet (H-8)
Implies 5,6,7-Substitution

Step 3: HMBC Experiment
Verify OMe/OH Positions

Alternative Isomer
(e.g., 5-OH-4',6,7-OMe)

CONFIRMED TARGET
8-Hydroxy-4',5,7-trimethoxyflavone

OH-8 -> C7, C8, C9
OMe -> C5

Click to download full resolution via product page
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Caption: Logical decision tree for distinguishing 8-hydroxy-4',5,7-trimethoxyflavone from

chelated isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12730536/docs#comparative-guide-nmr-spectral-
profiling-of-8-hydroxy-4-5-7-trimethoxyflavone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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